Cas no 1351616-81-3 (3-(2-cyclohexyl-2-hydroxyethyl)-1-2-(4-methoxyphenyl)ethylurea)

• Product Name: 3-(2-cyclohexyl-2-hydroxyethyl)-1-2-(4-methoxyphenyl)ethylurea
• CAS No: 1351616-81-3
• MF: C₁₈H₂₈N₂O₃
• MW: 320.426525115967
• CID: 6349988
• PubChem ID: 56764374
• Update Time: 2025-10-30

3-(2-cyclohexyl-2-hydroxyethyl)-1-2-(4-methoxyphenyl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclohexyl-2-hydroxyethyl)-1-2-(4-methoxyphenyl)ethylurea
• 1-(2-cyclohexyl-2-hydroxyethyl)-3-(4-methoxyphenethyl)urea
• AKOS024524409
• F5857-5292
• VU0525483-1
• 1-(2-cyclohexyl-2-hydroxyethyl)-3-[2-(4-methoxyphenyl)ethyl]urea
• 3-(2-cyclohexyl-2-hydroxyethyl)-1-[2-(4-methoxyphenyl)ethyl]urea
• 1351616-81-3

• Inchi： 1S/C18H28N2O3/c1-23-16-9-7-14(8-10-16)11-12-19-18(22)20-13-17(21)15-5-3-2-4-6-15/h7-10,15,17,21H,2-6,11-13H2,1H3,(H2,19,20,22)
• InChI Key： TVDQENVLESHKAX-UHFFFAOYSA-N
• SMILES： OC(CNC(NCCC1C=CC(=CC=1)OC)=O)C1CCCCC1

Computed Properties

• Exact Mass: 320.20999276g/mol
• Monoisotopic Mass: 320.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(2-cyclohexyl-2-hydroxyethyl)-1-2-(4-methoxyphenyl)ethylurea

Research Brief on 3-(2-cyclohexyl-2-hydroxyethyl)-1-2-(4-methoxyphenyl)ethylurea (CAS: 1351616-81-3)

In recent years, the compound 3-(2-cyclohexyl-2-hydroxyethyl)-1-2-(4-methoxyphenyl)ethylurea (CAS: 1351616-81-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 3-(2-cyclohexyl-2-hydroxyethyl)-1-2-(4-methoxyphenyl)ethylurea involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. The presence of the cyclohexyl and methoxyphenyl groups is believed to contribute to its biological activity, particularly in modulating specific protein targets.

Recent studies have explored the mechanism of action of this compound, revealing its potential as a modulator of key signaling pathways. In vitro experiments have demonstrated its ability to interact with enzymes and receptors involved in inflammatory and metabolic processes. For instance, one study highlighted its inhibitory effects on cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapies. Another line of research has investigated its role in modulating G-protein-coupled receptors (GPCRs), which are critical targets in drug discovery.

Preclinical studies have further elucidated the therapeutic potential of 3-(2-cyclohexyl-2-hydroxyethyl)-1-2-(4-methoxyphenyl)ethylurea. Animal models of chronic inflammation and metabolic disorders have shown promising results, with the compound exhibiting significant efficacy in reducing inflammatory markers and improving metabolic parameters. These findings have spurred interest in advancing the compound to clinical trials, although challenges related to pharmacokinetics and toxicity profiles remain to be addressed.

In conclusion, 3-(2-cyclohexyl-2-hydroxyethyl)-1-2-(4-methoxyphenyl)ethylurea represents a compelling candidate for further development in the pharmaceutical industry. Its unique chemical structure and multifaceted biological activity make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its potential in combination therapies. As the scientific community continues to uncover its mechanisms and applications, this compound may pave the way for novel treatments in areas such as inflammation, metabolism, and beyond.